Cas no 78329-35-8 (benzyl N-(hex-5-en-2-yl)carbamate)

• Product Name: benzyl N-(hex-5-en-2-yl)carbamate
• CAS No: 78329-35-8
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 534729
• PubChem ID: 11564902
• Update Time: 2025-07-23

benzyl N-(hex-5-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-methyl-4-pentenyl)-, phenylmethyl ester
• benzyl N-hex-5-en-2-ylcarbamate
• benzyl N-(hex-5-en-2-yl)carbamate
• DTXSID20468683
• 78329-35-8
• EN300-12643137
• SCHEMBL3656916
• SB30816

• Inchi： 1S/C14H19NO2/c1-3-4-8-12(2)15-14(16)17-11-13-9-6-5-7-10-13/h3,5-7,9-10,12H,1,4,8,11H2,2H3,(H,15,16)
• InChI Key： UDCBOIZIOVLMBA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)CCC=C)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(hex-5-en-2-yl)carbamate

Introduction to Benzyl N-(hex-5-en-2-yl)carbamate and Its Applications in Modern Chemistry

Benzyl N-(hex-5-en-2-yl)carbamate, a compound with the CAS number 78329-35-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, characterized by its benzyl and hex-5-en-2-yl substituents, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The unique structure of this carbamate derivative makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The benzyl group, known for its stability and ease of functionalization, contributes to the overall reactivity of Benzyl N-(hex-5-en-2-yl)carbamate. This feature is particularly useful in multi-step synthetic pathways where selective modification is required. The hex-5-en-2-yl moiety, on the other hand, introduces a degree of unsaturation that can be exploited in various chemical reactions, including polymerization and cross-coupling reactions. These structural attributes make the compound a promising candidate for further exploration in both academic and industrial settings.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their potential biological activities. Carbamates are known to exhibit a wide range of pharmacological properties, including neuroprotective, anti-inflammatory, and antimicrobial effects. Benzyl N-(hex-5-en-2-yl)carbamate, with its unique structural features, is being investigated for its potential as a lead compound in drug discovery. Preliminary studies suggest that this compound may have inhibitory effects on certain enzymes and receptors, making it a valuable asset in the search for new therapeutic agents.

The synthesis of Benzyl N-(hex-5-en-2-yl)carbamate involves well-established organic chemistry techniques, including condensation reactions and functional group transformations. The use of this compound as a building block allows chemists to explore new synthetic routes and develop innovative methodologies. For instance, the reactivity of the hex-5-en-2-yl group can be leveraged to create conjugated polymers or to introduce unsaturated moieties into larger molecular frameworks. These applications are particularly relevant in the field of materials science, where functionalized polymers are increasingly used for their unique properties.

Advances in computational chemistry have also played a crucial role in understanding the behavior of Benzyl N-(hex-5-en-2-yl)carbamate. Molecular modeling studies have provided insights into its interactions with biological targets and have helped predict its potential pharmacological effects. These computational approaches are complemented by experimental investigations, which aim to validate theoretical predictions and optimize synthetic routes. The integration of computational and experimental methods has significantly accelerated the development process for new carbamate-based compounds.

The pharmaceutical industry has shown particular interest in carbamate derivatives due to their versatility and potential therapeutic benefits. Benzyl N-(hex-5-en-2-yl)carbamate is being evaluated for its potential use in treating various diseases, including neurological disorders and inflammatory conditions. Its ability to modulate enzymatic activity and interact with biological targets makes it a promising candidate for further development. Additionally, its structural features allow for modifications that can enhance its bioavailability and reduce side effects.

In conclusion, Benzyl N-(hex-5-en-2-yl)carbamate (CAS number 78329-35-8) is a multifaceted compound with significant applications in both synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, while its potential biological activities position it as a promising lead compound in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative chemical solutions and therapeutic agents.